Cas no 87512-37-6 (2-Propenoic acid, 3-amino-3-phenyl-, 1,1-dimethylethyl ester)

• Product Name: 2-Propenoic acid, 3-amino-3-phenyl-, 1,1-dimethylethyl ester
• CAS No: 87512-37-6
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 2810142
• PubChem ID: 3656307
• Update Time: 2025-04-21

2-Propenoic acid, 3-amino-3-phenyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• DTXSID10394725
• 87512-37-6
• 2-Propenoic acid, 3-amino-3-phenyl-, 1,1-dimethylethyl ester

• Inchi： 1S/C13H17NO2/c1-13(2,3)16-12(15)9-11(14)10-7-5-4-6-8-10/h4-9H,14H2,1-3H3
• InChI Key： XBXBHCHTZDLWGE-UHFFFAOYSA-N
• SMILES： O(C(C=C(C1C=CC=CC=1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 219.125928785Da
• Monoisotopic Mass: 219.125928785Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 52.3Ų